1-Benzylpyrrolidine-3-carbonitrile oxalate
Overview
Description
1-Benzylpyrrolidine-3-carbonitrile oxalate (BPCO) is an organic compound found in a variety of plants, fungi, and bacteria. It is a cyclic amide that is used in a variety of research applications in chemical, biological, and pharmaceutical sciences. BPCO is a versatile compound due to its ability to act as both a proton acceptor and a proton donor. It is also known for its ability to form stable complexes with metal ions and for its use in the synthesis of other compounds.
Scientific Research Applications
Microbial Decyanation and Chemical Synthesis
1-Benzylpyrrolidine-3-carbonitrile oxalate has been a subject of interest in microbial decyanation and chemical synthesis. Studies have demonstrated the ability of various bacterial and fungal strains to catalyze the regioselective hydrolysis of 1-benzylpyrrolidine-2,5-dicarbonitrile. For instance, Rhodococcus opacus sp-lma whole cells were found capable of transforming this compound into derivatives like 1-benzyl-5-cyano-2-pyrrolidinone and N-benzylacetamide. These reactions are noted for their difficulty when attempted chemically, emphasizing the uniqueness and potential of microbial catalysis in this context, especially in adhering to green chemistry principles (Pinheiro et al., 2011).
Electrocatalytic Conversion
In the realm of electrocatalysis, a copper complex exhibited notable selectivity in reductively coupling carbon dioxide to form oxalate, a process that can involve 1-benzylpyrrolidine-3-carbonitrile oxalate. This copper complex managed to perform this coupling even in the presence of excess oxygen, which is typically a more potent electron acceptor. The oxalate formed was precipitated as a lithium salt, and the copper was electrochemically re-reduced, presenting a catalytic cycle with applications potentially extending to atmospheric CO2 reduction efforts (Angamuthu et al., 2010).
properties
IUPAC Name |
1-benzylpyrrolidine-3-carbonitrile;oxalic acid |
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InChI |
InChI=1S/C12H14N2.C2H2O4/c13-8-12-6-7-14(10-12)9-11-4-2-1-3-5-11;3-1(4)2(5)6/h1-5,12H,6-7,9-10H2;(H,3,4)(H,5,6) |
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| Source | PubChem | |
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InChI Key |
NLBJMBNDZZMLDI-UHFFFAOYSA-N |
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| Source | PubChem | |
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Canonical SMILES |
C1CN(CC1C#N)CC2=CC=CC=C2.C(=O)(C(=O)O)O |
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| Source | PubChem | |
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Molecular Formula |
C14H16N2O4 |
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| Source | PubChem | |
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DSSTOX Substance ID |
DTXSID30678236 |
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| Record name | Oxalic acid--1-benzylpyrrolidine-3-carbonitrile (1/1) | |
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Molecular Weight |
276.29 g/mol |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Benzylpyrrolidine-3-carbonitrile oxalate | |
CAS RN |
1188265-21-5 |
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| Record name | Oxalic acid--1-benzylpyrrolidine-3-carbonitrile (1/1) | |
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| URL | https://comptox.epa.gov/dashboard/DTXSID30678236 | |
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